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Compound of Interest

Compound Name: 10-Nonadecanol

Cat. No.: B101355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for 10-
Nonadecanol, a long-chain fatty alcohol. Due to the limited availability of specific toxicological

data for 10-Nonadecanol, this document incorporates information from studies on analogous

long-chain alcohols to provide a thorough assessment of potential hazards and recommended

safety protocols.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of 10-Nonadecanol is
fundamental to its safe handling. The following table summarizes key quantitative data.
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Property Value Source

Molecular Formula C₁₉H₄₀O [1]

Molecular Weight 284.52 g/mol [1]

CAS Number 16840-84-9 [1]

Appearance White solid (estimated) [2]

Boiling Point
344.0 to 345.0 °C @ 760.00

mm Hg (estimated)
[3]

Melting Point
62.0 to 64.0 °C @ 760.00 mm

Hg
[2]

Flash Point
261.00 °F (127.22 °C) TCC

(estimated)
[3]

Vapor Pressure
0.000004 mmHg @ 25.00 °C

(estimated)
[3]

Water Solubility
0.004781 mg/L @ 25 °C

(estimated)
[2]

logP (o/w) 8.481 (estimated) [2]

Toxicological Profile and Hazard Assessment
Specific toxicological data for 10-Nonadecanol is not extensively documented. However, the

Organisation for Economic Co-operation and Development (OECD) Screening Information

Dataset (SIDS) for long-chain alcohols (C6-C22) provides valuable insights into the

toxicological profile of this class of compounds.

General Observations for Long-Chain Alcohols:

Toxicity Trend: The toxicology database for long-chain alcohols demonstrates an inverse

relationship between carbon chain length and toxicity. Shorter-chain alcohols tend to exhibit

more pronounced effects compared to those with longer chains.[4]
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Acute Toxicity: Long-chain alcohols generally show low acute toxicity. For instance, the acute

oral and dermal LD50 values for many long-chain alcohols exceed 2000 to 10,000 mg/kg.[4]

Irritation: Skin and eye irritation potential decreases with increasing chain length.[4][5]

Alcohols with chain lengths of C18 and above are generally considered non-irritant to the

skin.[4]

Sensitization: Aliphatic alcohols are not considered to have skin sensitization potential.[4]

Repeated Dose Toxicity: Repeated exposure to aliphatic alcohols is generally associated

with a low order of toxicity.[4]

Mutagenicity and Reproductive Toxicity: There is no evidence to suggest that fatty alcohols

are mutagenic or cause reproductive toxicity.[1]

Based on these general trends for long-chain alcohols, 10-Nonadecanol (a C19 alcohol) is

expected to have a low order of toxicity.

GHS Classification (Anticipated): While a harmonized GHS classification for 10-Nonadecanol
is not readily available, based on the data for similar long-chain alcohols, it is not expected to

meet the criteria for classification for most hazard classes. However, as a precaution, it should

be handled with care, assuming it may cause mild skin and eye irritation upon prolonged or

repeated contact.

The following diagram illustrates the logical workflow for hazard identification and risk

assessment.

Figure 1. Hazard Identification and Risk Assessment Workflow.

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to minimize exposure and

ensure a safe working environment.

Engineering Controls:

Work in a well-ventilated area. Use of a fume hood is recommended, especially when

heating the substance or creating aerosols.
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Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear nitrile or other chemically resistant gloves. A lab coat or other

protective clothing should be worn to prevent skin contact.

Respiratory Protection: If working with fine powders or generating dust, a NIOSH-approved

respirator may be necessary.

General Hygiene Practices:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

The following diagram outlines the general workflow for safe laboratory handling of a chemical

like 10-Nonadecanol.

Figure 2. General Laboratory Handling Workflow.

Emergency Procedures
First-Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.

Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation

persists.
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Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Carbon oxides may be released upon combustion.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures:

Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.

Experimental Protocols for Safety Assessment
The following are summaries of standard experimental protocols that can be used to assess

the safety of long-chain alcohols like 10-Nonadecanol.

Flash Point Determination (e.g., ASTM D93 - Pensky-Martens Closed Cup Method): This

method is suitable for liquids with high viscosity or a tendency to form a surface film.

Apparatus: Pensky-Martens Closed Cup Tester.

Procedure: a. A 75 mL sample is placed in the test cup. b. The sample is heated at a

controlled rate. c. The sample is stirred at a specified rate (e.g., 90-120 rpm). d. An ignition
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source is applied at specified temperature intervals. Stirring is paused during the application

of the ignition source. e. The flash point is the lowest temperature at which the application of

the ignition source causes the vapors above the sample to ignite.[6]

Skin Irritation/Corrosion Testing (Following OECD Guideline 404): This test determines the

potential for a substance to cause skin irritation or corrosion.

Test Animals: Healthy young adult albino rabbits.

Procedure: a. The fur on the dorsal area of the trunk of the animal is clipped. b. A small

amount (0.5 mL of liquid or 0.5 g of solid) of the test substance is applied to a small area of

skin (approx. 6 cm²) and covered with a gauze patch. c. The patch is held in place with non-

irritating tape for a 4-hour exposure period. d. After exposure, the patch and any residual test

substance are removed. e. The skin is observed for erythema and edema at 1, 24, 48, and

72 hours after patch removal. f. The severity of the skin reactions is scored according to a

standardized scale.

Acute Eye Irritation/Corrosion Testing (Following OECD Guideline 405): This test evaluates the

potential of a substance to cause eye irritation or corrosion.

Test Animals: Healthy young adult albino rabbits.

Procedure: a. A single dose of the test substance (0.1 mL of liquid or not more than 0.1 g of a

solid) is applied into the conjunctival sac of one eye of the animal. The other eye remains

untreated and serves as a control. b. The eyes are observed at 1, 24, 48, and 72 hours after

application of the test substance. c. The cornea, iris, and conjunctivae are examined for any

lesions, and the severity is scored. d. The reversibility of any observed effects is also

assessed.[7]

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety data sheet. Users should always consult the most current Safety Data Sheet

(SDS) provided by the supplier before handling 10-Nonadecanol and ensure that a thorough

risk assessment is conducted for their specific application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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